BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Indole-3-
acetylglycine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indole-3-acetylglycine

An In-depth Technical Guide to Indole-3-acetylglycine
Introduction

Indole-3-acetylglycine (IAG) is an organic compound classified as an N-acyl-alpha amino
acid.[1][2] It is structurally composed of an indole moiety linked to a glycine molecule via an
acetyl bridge.[3] As a conjugate of Indole-3-acetic acid (IAA), the most common and
physiologically active plant hormone of the auxin class, IAG is a molecule of significant interest
in various scientific fields.[1][4] While IAA is a primary regulator of plant growth and
development, its conjugates, including IAG, are often considered to be storage or transport
forms, contributing to the homeostatic regulation of the active hormone pool.[5] Beyond plant
biology, IAG is also recognized as a tryptophan metabolite produced by gut microbiota in
animals and humans, where it may play a role in host-microbe interactions and physiological
regulation.[6][7] This guide provides a comprehensive overview of the known physical and
chemical properties of Indole-3-acetylglycine, details common experimental protocols for its
study, and illustrates its biological context through pathway and workflow diagrams.

Core Physical and Chemical Properties

The fundamental properties of Indole-3-acetylglycine are summarized below. These data are
compiled from various chemical databases and safety data sheets, with predicted values noted
where applicable.
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Property Value Reference(s)
2-[[2-(1H-indol-3-

IUPAC Name ) ) ) [3]
yl)acetyllamino]acetic acid
N-(3-Indoleacetyl)glycine, N-

Synonyms (3-Indolylacetyl)glycine, 1AG, [3]
3-indole-aceturic acid

CAS Number 13113-08-1 [3]

Molecular Formula C12H12N203 [3]

Molecular Weight 232.23 g/mol [3]

Monoisotopic Mass

232.08479226 Da

[1]

Appearance White to Off-White Solid [8]
Melting Point 86-87 °C [8]
N ) 618.7 £ 45.0 °C at 760 mmHg

Boiling Point , [8]
(Predicted)

Density 1.380 + 0.06 g/cm? (Predicted) [8]

3 DMSO (Slightly), Methanol

Solubility ) [8]
(Slightly)

pKa (Strongest Acidic) 3.58 £ 0.10 (Predicted) [8]

logP 0.6 - 1.15 (Predicted) [1]

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)CC
(=0)NCC(=0)O

[3]

INChl Key

YDXXLIMIHMIOIF-
UHFFFAOYSA-N

[3]

Biological Role and Significance

Indole-3-acetylglycine is primarily understood as a metabolite of Indole-3-acetic acid (IAA). Its

biological relevance spans across kingdoms.
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e In Plants: IAAis a critical hormone regulating nearly all aspects of plant growth and
development.[9] Plants conjugate IAA with amino acids, such as glycine, to form compounds
like IAG. This process is a key mechanism for controlling the levels of free, active I1AA,
effectively storing the hormone in an inactive form that can be hydrolyzed back to IAA when
needed.

« In Microorganisms: Many bacteria and fungi that interact with plants can synthesize 1AA,
which can act as a signaling molecule to modulate plant development or as a virulence
factor.[5][9] The synthesis of IAA often proceeds through several tryptophan-dependent
pathways, including the indole-3-acetamide (IAM) and indole-3-pyruvate (IPyA) pathways.[9]
[10] The formation of IAG in these systems can be part of this complex metabolic network.

e In Animals: In mammals, IAA is a known tryptophan metabolite derived from the gut
microbiota.[6][7] These microbial metabolites can enter systemic circulation and influence
host physiology. Indole derivatives, including IAA, are ligands for the Aryl Hydrocarbon
Receptor (AhR), a transcription factor that plays a crucial role in maintaining intestinal barrier
integrity and modulating immune responses.[11][12] By activating AhR, microbial-derived I1AA
can stimulate the production of cytokines like IL-22, which enhances the function of the gut
epithelial barrier.[12]
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Figure 1: IAA-mediated Aryl Hydrocarbon Receptor (AhR) Signaling.
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Experimental Protocols

Studying Indole-3-acetylglycine requires robust methods for its synthesis, purification, and
analysis. The following sections outline general protocols based on established methodologies
for IAA and its conjugates.

General Synthesis via Peptide Coupling

The synthesis of IAG from its precursors, Indole-3-acetic acid and glycine, is typically achieved
through a standard peptide coupling reaction.

 Activation of IAA: The carboxylic acid group of Indole-3-acetic acid (1 equivalent) is activated
to form a more reactive intermediate. This is commonly done in an anhydrous aprotic solvent
(e.g., Dichloromethane or Dimethylformamide) at 0 °C. Common activating agents include
carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with an additive like N-
hydroxysuccinimide (NHS) to improve efficiency and reduce side reactions.

e Coupling Reaction: Glycine (or its ester form, e.g., glycine methyl ester, ~1.1 equivalents) is
added to the solution containing the activated IAA, along with a non-nucleophilic base such
as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to neutralize any acids formed.

o Reaction Monitoring: The mixture is typically stirred at 0 °C for a few hours and then allowed
to warm to room temperature, stirring overnight. The reaction progress can be monitored by
Thin Layer Chromatography (TLC).

e Work-up and Purification: Upon completion, the reaction mixture is filtered to remove any
urea byproducts (if DCC is used). The filtrate is then subjected to an agqueous work-up,
typically involving washes with dilute acid (e.g., 1N HCI) and base (e.g., saturated NaHCO3)
to remove unreacted starting materials and reagents. The final product is purified from the
organic layer, often by silica gel column chromatography. If a glycine ester was used, a final
saponification step is required to yield the carboxylic acid of IAG.

Purification from Biological Samples

Isolating IAG from complex biological matrices like plant extracts or microbial cultures requires
multi-step purification.
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o Sample Extraction: The biological sample is first homogenized in a suitable solvent, such as
80% acetone or methanol, often under cold conditions to minimize enzymatic degradation.
[13]

« Initial Cleanup: The crude extract is centrifuged, and the supernatant is collected. It may be
acidified (e.g., to pH 2.5-3.0) to protonate the carboxylic acid group of IAG.[14]

e Solid-Phase Extraction (SPE): A common and effective cleanup method involves passing the
extract through a C18 SPE cartridge.[15] The cartridge is first conditioned with methanol and
then equilibrated with acidified water. The sample is loaded, and interfering polar compounds
are washed away. IAG is then eluted with a more organic solvent like methanol.

o Chromatography: For higher purity, techniques like Polyvinylpolypyrrolidone (PVPP)
chromatography can be employed.[16] PVPP is effective for separating IAA conjugates
based on hydrophobic interactions.[16] Further purification can be achieved using High-
Performance Liquid Chromatography (HPLC), typically with a C18 reversed-phase column.
[17]

Structural and Quantitative Analysis

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred
method for sensitive and specific quantification of IAG.

o Sample Preparation: Purified fractions or partially purified extracts are prepared in a mobile-
phase compatible solvent.[13][14]

e Chromatography: Samples are injected onto a reversed-phase column (e.g., C18) and
separated using a gradient elution, typically with mobile phases consisting of water and
acetonitrile or methanol, often containing a small amount of formic acid to aid ionization.[14]

o Mass Spectrometry: The eluent is directed to an electrospray ionization (ESI) source, usually
operated in positive ion mode. The mass spectrometer is set to monitor for the specific
mass-to-charge ratio (m/z) of the protonated IAG molecule ([M+H]*) and one or more of its
characteristic fragment ions, a technique known as Multiple Reaction Monitoring (MRM). This
provides high specificity and accurate quantification.
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2. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used for definitive structural
elucidation.

o Sample Preparation: A sufficiently pure and concentrated sample (~1-5 mg) of IAG is
dissolved in a deuterated solvent (e.g., DMSO-ds, Methanol-da4, or CDCIs).

» Data Acquisition: *H NMR and 3C NMR spectra are acquired.

o Expected Spectra:

o 'H NMR: The spectrum would show characteristic signals for the aromatic protons on the
indole ring, a singlet for the C2 proton of the indole, two methylene (-CHz-) group signals
(one from the acetyl bridge and one from the glycine backbone), and exchangeable
protons for the N-H (indole and amide) and O-H (carboxylic acid) groups.

o 13C NMR: The spectrum would display signals for all 12 unique carbons in the molecule,
including those in the aromatic indole ring, the carbonyl carbons of the amide and
carboxylic acid, and the methylene carbons.
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Figure 2: General Experimental Workflow for IAG Analysis.
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Conclusion

Indole-3-acetylglycine stands as a molecule of considerable scientific interest due to its direct
link to the vital plant hormone IAA and its emerging role as a microbially-derived metabolite in
animal systems. Its physical and chemical properties are well-defined, enabling its synthesis
and detection. The experimental protocols for its purification and analysis, while requiring
careful optimization, are based on standard and accessible chemical and analytical techniques.
As research continues to unravel the complex signaling networks in plant-microbe and host-
microbe interactions, a thorough understanding of the properties and functions of metabolites
like Indole-3-acetylglycine will be indispensable for professionals in agricultural science,
microbiology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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